Cas no 99075-42-0 (Formamide, N-(4-hydroxy-2,3,6-trimethylphenyl)-)

• Product Name: Formamide, N-(4-hydroxy-2,3,6-trimethylphenyl)-
• CAS No: 99075-42-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 4379550
• PubChem ID: 21961295
• Update Time: 2025-05-22

Formamide, N-(4-hydroxy-2,3,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Formamide, N-(4-hydroxy-2,3,6-trimethylphenyl)-
• N-(4-hydroxy-2,3,6-trimethylphenyl)formamide
• N-(4-hydroxy-2,3,6-trimethylphenyl) formamide
• 4-Formylamino-2,3,5-trimethylphenol
• GOFKUPUHFLPRKX-UHFFFAOYSA-N
• SCHEMBL3599664
• 99075-42-0
• N-(4-hydroxy-2,3,6-trimethylphenyl)-formamide

• Inchi： 1S/C10H13NO2/c1-6-4-9(13)7(2)8(3)10(6)11-5-12/h4-5,13H,1-3H3,(H,11,12)
• InChI Key： GOFKUPUHFLPRKX-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(O)C(C)=C1C)=O

Computed Properties

• Exact Mass: 179.094628657Da
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Formamide, N-(4-hydroxy-2,3,6-trimethylphenyl)-

Formamide, N-(4-hydroxy-2,3,6-trimethylphenyl)- (CAS No. 99075-42-0): A Comprehensive Overview

Formamide, N-(4-hydroxy-2,3,6-trimethylphenyl)- (CAS No. 99075-42-0) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, often referred to as a hydroxy-trimethylphenyl formamide derivative, is known for its unique chemical properties and versatility. In this article, we delve into its molecular structure, applications, and the latest trends surrounding its use in modern chemistry.

The molecular formula of Formamide, N-(4-hydroxy-2,3,6-trimethylphenyl)- is C₁₀H₁₃NO₂, featuring a hydroxyl group and trimethylphenyl moiety. These functional groups contribute to its solubility in polar solvents and its reactivity in synthetic pathways. Researchers often explore its potential as an intermediate in the synthesis of more complex molecules, particularly in pharmaceuticals and agrochemicals.

One of the most searched questions about Formamide, N-(4-hydroxy-2,3,6-trimethylphenyl)- revolves around its role in green chemistry. With the growing emphasis on sustainable practices, this compound is being studied for its potential in eco-friendly synthesis methods. Its ability to participate in catalytic reactions without generating hazardous byproducts aligns with the principles of green chemistry, making it a topic of interest for environmentally conscious industries.

In the pharmaceutical sector, Formamide, N-(4-hydroxy-2,3,6-trimethylphenyl)- is explored for its utility in drug design. Its structural features allow it to act as a building block for molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their antioxidant and anti-inflammatory properties, addressing common health concerns such as oxidative stress and chronic inflammation.

The agrochemical industry also benefits from the applications of Formamide, N-(4-hydroxy-2,3,6-trimethylphenyl)-. Its derivatives are used in the development of plant growth regulators and pest control agents. Farmers and researchers alike are keen on understanding how this compound can contribute to sustainable agriculture, a hot topic in today's food security discussions.

From a market perspective, the demand for Formamide, N-(4-hydroxy-2,3,6-trimethylphenyl)- is influenced by advancements in chemical synthesis and regulatory policies. Companies are investing in research to optimize its production processes, ensuring cost-effectiveness and scalability. Additionally, regulatory bodies are scrutinizing its safety profile, which impacts its commercial availability and applications.

Another trending topic related to this compound is its role in material science. Scientists are examining its potential in creating advanced polymers and coatings with enhanced durability and performance. This aligns with the increasing demand for high-performance materials in industries such as automotive, aerospace, and electronics.

For those seeking technical details, Formamide, N-(4-hydroxy-2,3,6-trimethylphenyl)- exhibits a melting point range of 120-125°C and a molecular weight of 179.22 g/mol. These properties are critical for researchers and manufacturers who require precise data for formulation and quality control purposes.

In conclusion, Formamide, N-(4-hydroxy-2,3,6-trimethylphenyl)- (CAS No. 99075-42-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its relevance in green chemistry and sustainable agriculture underscores its importance in addressing contemporary challenges. As research continues to unveil its potential, this compound is poised to play a pivotal role in innovative chemical solutions.